Cas no 2168503-02-2 (3-Iodo-5-(trifluoromethoxy)benzaldehyde)

• Product Name: 3-Iodo-5-(trifluoromethoxy)benzaldehyde
• CAS No: 2168503-02-2
• MF: C₈H₄F₃IO₂
• MW: 316.02
• CID: 5076648
• Update Time: 2025-05-21

3-Iodo-5-(trifluoromethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-5-(trifluoromethoxy)benzaldehyde

• Inchi： 1S/C8H4F3IO2/c9-8(10,11)14-7-2-5(4-13)1-6(12)3-7/h1-4H
• InChI Key： WGHDGULKEFEILR-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(OC(F)(F)F)=CC(I)=C1

Additional information on 3-Iodo-5-(trifluoromethoxy)benzaldehyde

Professional Introduction to 3-Iodo-5-(trifluoromethoxy)benzaldehyde (CAS No. 2168503-02-2)

3-Iodo-5-(trifluoromethoxy)benzaldehyde, a compound with the chemical formula C₈H₃F₃IO₂, is a highly versatile intermediate in the field of organic synthesis and pharmaceutical research. This compound is characterized by the presence of both an iodo and a trifluoromethoxy substituent on a benzaldehyde backbone, which makes it a valuable building block for the development of various bioactive molecules. The unique structural features of this compound contribute to its reactivity and potential applications in medicinal chemistry.

The CAS number 2168503-02-2 uniquely identifies this compound in scientific literature and databases, facilitating its recognition and use in research and industrial settings. The iodo substituent at the 3-position enhances the electrophilicity of the aromatic ring, making it susceptible to nucleophilic aromatic substitution reactions. This property is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental in constructing complex molecular architectures.

The trifluoromethoxy group at the 5-position introduces electron-withdrawing effects through the inductive and resonance mechanisms. This modification not only influences the electronic properties of the benzaldehyde core but also enhances its metabolic stability, a crucial factor in drug design. The presence of both substituents makes 3-Iodo-5-(trifluoromethoxy)benzaldehyde an attractive candidate for synthesizing novel compounds with potential therapeutic applications.

In recent years, there has been significant interest in the development of fluorinated aromatic compounds due to their improved pharmacokinetic properties. The fluorine atoms in the trifluoromethoxy group contribute to lipophilicity, solubility, and binding affinity, which are critical parameters for drug efficacy. Furthermore, fluorine substitution can modulate metabolic pathways, leading to enhanced bioavailability and reduced toxicity.

One of the most compelling applications of 3-Iodo-5-(trifluoromethoxy)benzaldehyde is in the synthesis of kinase inhibitors, which are widely used in cancer therapy. Kinases are enzymes that play a central role in cell signaling pathways, and their overactivity is often associated with tumor growth and progression. By targeting specific kinases, these inhibitors can disrupt aberrant signaling networks and induce apoptosis or cell cycle arrest. The structural features of 3-Iodo-5-(trifluoromethoxy)benzaldehyde make it an excellent scaffold for designing kinase inhibitors with high selectivity and potency.

Recent studies have highlighted the importance of fluoroaromatic compounds in developing antiviral agents. The unique electronic properties of fluorinated benzenes allow for strong interactions with viral enzymes and receptors, thereby inhibiting viral replication. For instance, researchers have explored derivatives of 3-Iodo-5-(trifluoromethoxy)benzaldehyde as inhibitors of viral proteases and polymerases. These findings underscore the compound's potential in combating emerging infectious diseases.

The compound's utility extends beyond pharmaceutical applications. In materials science, trifluoromethoxy-substituted aromatics are employed in the design of advanced materials with enhanced thermal stability and chemical resistance. The combination of an iodo group and a trifluoromethoxy group provides a versatile platform for synthesizing polymers, liquid crystals, and organic electronic materials.

The synthesis of 3-Iodo-5-(trifluoromethoxy)benzaldehyde typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation reactions to introduce the iodo substituent and methylation or etherification reactions to incorporate the trifluoromethoxy group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve high yields and purity.

In conclusion, 3-Iodo-5-(trifluoromethoxy)benzaldehyde is a multifunctional intermediate with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features make it an invaluable tool for synthetic chemists seeking to develop novel bioactive molecules. As research continues to uncover new therapeutic targets and material properties, compounds like 3-Iodo-5-(trifluoromethoxy)benzaldehyde will undoubtedly play a pivotal role in advancing scientific innovation.